Cas no 53821-46-8 (Methyl 3-methylquinoline-2-carboxylate)

• Product Name: Methyl 3-methylquinoline-2-carboxylate
• CAS No: 53821-46-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD27923159
• CID: 356297
• PubChem ID: 10954600
• Update Time: 2025-04-19

Methyl 3-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methylquinoline-2-carboxylate
• SCHEMBL8905796
• 2-Methoxycarbonyl-3-methylquinoline
• 53821-46-8
• AKOS022176555
• EN300-260925
• Z1862016110
• SB69793
• QPMSEXVWDWSUNK-UHFFFAOYSA-N
• Methyl3-methylquinoline-2-carboxylate
• DTXSID30449645

• MDL： MFCD27923159
• Inchi： 1S/C12H11NO2/c1-8-7-9-5-3-4-6-10(9)13-11(8)12(14)15-2/h3-7H,1-2H3
• InChI Key： QPMSEXVWDWSUNK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)C=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives